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Compound of Interest

Compound Name: LG190119

Cat. No.: B15541975

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rapamycin, also known as Sirolimus, is a macrolide compound that is a potent and specific

inhibitor of the mammalian target of rapamycin (mTOR), a crucial serine/threonine kinase

involved in regulating cell growth, proliferation, and survival.[1] It functions by forming a

complex with the intracellular receptor FKBP12, which then binds to and allosterically inhibits

mTOR Complex 1 (mTORC1).[1] Due to its critical role in cell signaling, rapamycin is widely

used in cell culture experiments to study cellular processes such as autophagy, cell cycle

progression, and apoptosis.[1] Proper preparation of rapamycin solutions is critical for

reproducible and accurate experimental results.[1]

Quantitative Data Summary
The following tables summarize the key quantitative data for dissolving and using rapamycin in

cell culture.

Table 1: Physicochemical Properties and Solubility of Rapamycin
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Parameter Value Source

Molecular Weight 914.17 g/mol [1][2]

Recommended Solvents
Dimethyl sulfoxide (DMSO),

Ethanol
[1]

Solubility in DMSO ≥ 100 mg/mL (~109 mM) [1]

Solubility in Ethanol ≥ 50 mg/mL [1][2][3][4]

Storage of Powder
-20°C, desiccated, for up to 3

years
[1]

Storage of Stock Solution

Aliquot and store at -20°C or

-80°C. Stable for up to 3

months at -20°C. Avoid

repeated freeze-thaw cycles.

[1][4][5]

Table 2: Recommended Concentrations for Cell Culture Applications

Application
Cell Line
Example

Working
Concentration

Incubation
Time

Source

mTOR Inhibition HEK293 ~0.1 nM (IC50) Not specified [1]

mTOR Inhibition NIH/3T3 10 nM
1 hour pre-

treatment
[4]

Autophagy

Induction
COS7, H4 0.2 µM (200 nM) Not specified [1]

Inhibition of T-

cell proliferation

IL-2-dependent T

cells

< 5 pM (50%

inhibition)
Not specified [6]

Inhibition of

rhabdomyosarco

ma cell growth

Rh1, Rh30
0.1 - 0.5 ng/mL

(50% inhibition)
Not specified [6]
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This section provides a detailed, step-by-step methodology for preparing rapamycin stock and

working solutions for cell culture experiments.

Protocol 1: Preparation of a 10 mM Rapamycin Stock
Solution in DMSO
Materials:

Rapamycin powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Vortex mixer

Water bath (optional)

Procedure:

Calculate the required amount of rapamycin and DMSO. To prepare a 10 mM stock solution,

use the molecular weight of rapamycin (914.17 g/mol ). For example, to prepare 1 mL of a 10

mM stock solution, you would need 9.14 mg of rapamycin.[1]

Weigh the rapamycin powder. In a sterile microcentrifuge tube, carefully weigh the calculated

amount of rapamycin powder.[1]

Dissolve in DMSO. Add the appropriate volume of DMSO to the rapamycin powder. For the

example above, add 1 mL of DMSO.[1]

Ensure complete dissolution. Vortex the solution thoroughly until all the rapamycin powder is

completely dissolved.[1] If necessary, gentle warming (e.g., in a 37°C water bath) can aid

dissolution.[1]

Aliquot and store. Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. Store the aliquots at -20°C or -80°C. This prevents degradation from

repeated freeze-thaw cycles.[1]
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Protocol 2: Preparation of Rapamycin Working Solution
in Cell Culture Medium
Materials:

10 mM Rapamycin stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile tubes

Procedure:

Determine the final working concentration. Based on your experimental needs and cell line,

decide on the final concentration of rapamycin to be used in your cell culture medium (Refer

to Table 2 for guidance).[1]

Thaw a stock solution aliquot. Remove one aliquot of the 10 mM rapamycin stock solution

from the freezer and thaw it at room temperature.[1]

Perform serial dilutions (if necessary). For very low working concentrations (in the nM

range), it is recommended to perform an intermediate dilution of the stock solution in cell

culture medium or a suitable sterile solvent to ensure accurate pipetting.[1]

Dilute to the final working concentration. A crucial tip is to add the pre-warmed cell culture

medium to the rapamycin stock solution, not the other way around, to prevent precipitation.

[7] For example, to prepare 10 mL of medium with a final rapamycin concentration of 100

nM, add 1 µL of the 10 mM stock solution to 10 mL of medium.[1]

Mix thoroughly. Gently mix the medium containing rapamycin by swirling or inverting the

tube/flask to ensure a homogenous solution before adding it to your cells.[1]

Vehicle Control: It is essential to include a vehicle control in your experiments by adding the

same volume of DMSO (without rapamycin) to the cell culture medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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